N'-[(E)-(4-hydroxyphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide

Specification

• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[(E)-(4-hydroxyphenyl)methylideneamino]-5-(5-methylthiophen-2-yl)-1H-pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C16H14N4O2S/c1-10-2-7-15(23-10)13-8-14(19-18-13)16(22)20-17-9-11-3-5-12(21)6-4-11/h2-9,21H,1H3,(H,18,19)(H,20,22)/b17-9+
• Standard InChI Key: WADZUVANFWKSEX-RQZCQDPDSA-N
• Isomeric SMILES: CC1=CC=C(S1)C2=CC(=NN2)C(=O)N/N=C/C3=CC=C(C=C3)O
• Canonical SMILES: CC1=CC=C(S1)C2=CC(=NN2)C(=O)NN=CC3=CC=C(C=C3)O

Introduction

N'-[(E)-(4-hydroxyphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide is a complex organic compound belonging to the class of hydrazones, specifically derived from pyrazole derivatives. It is characterized by its unique structural features, which include a pyrazole ring substituted with a hydrazone and thiophene moieties. The compound is identified by the CAS number 402503-05-3 and has a molecular formula of C16H14N4O2S, although some sources incorrectly list it as C16H14N4O2S with a molecular weight of 326.4 g/mol, while others correctly state it as 370.4 g/mol for a related compound with a similar structure but different substituents.

Synthesis

The synthesis of N'-[(E)-(4-hydroxyphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide typically involves the condensation of 4-hydroxybenzaldehyde with a hydrazone derivative. This reaction can be facilitated using standard organic synthesis techniques such as refluxing in an appropriate solvent under acidic or basic conditions to form the hydrazone linkage. Catalysts or specific reagents may be used to enhance yield and purity. The reaction's progress can be monitored using thin-layer chromatography to ensure completion and the absence of starting materials. The final product can be purified through recrystallization or chromatography techniques.

Biological Activity and Potential Applications

The mechanism of action for N'-[(E)-(4-hydroxyphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide is not fully elucidated but is believed to involve interactions with biological targets such as enzymes or receptors. The presence of multiple functional groups suggests potential for hydrogen bonding and π-stacking interactions, which could contribute to anti-inflammatory or antimicrobial properties by inhibiting specific pathways in cellular processes.

Spectroscopic and Thermal Analysis

Spectroscopic data, such as UV-vis spectra, can provide insights into electronic transitions within the molecule. Thermal analysis, like differential scanning calorimetry, can help determine stability under varying temperatures.

Potential Applications in Research

Research into this compound may lead to further discoveries regarding its biological activities and practical applications in pharmaceuticals and materials engineering. The unique structural features and potential biological activity make it an interesting candidate for studies in medicinal chemistry.

Comparison with Related Compounds

Other compounds in the pyrazole class have shown diverse biological activities, including antioxidant and anticancer properties. The structural variations among these compounds highlight the importance of detailed structural analysis in predicting biological activity.

Table: Comparison of N'-[(E)-(4-hydroxyphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide with Related Compounds

Compound Name	Molecular Formula	Potential Biological Activity
N'-[(E)-(4-hydroxyphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide	C16H14N4O2S (or related structure)	Anti-inflammatory, antimicrobial
4,4′-(Arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols)	Varies	Antioxidant, anticancer
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Complex formula	Anti-inflammatory (5-LOX inhibitor)

This table highlights the diverse biological activities associated with pyrazole derivatives and related compounds, emphasizing the potential of N'-[(E)-(4-hydroxyphenyl)methylidene]-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide in medicinal chemistry.